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Compound of Interest

Compound Name: Chabazite

Cat. No.: B1143428 Get Quote

Chabazite, a naturally occurring or synthetic zeolite, is a microporous crystalline

aluminosilicate. Due to its unique structural and chemical properties, including high ion-

exchange capacity and a well-defined pore structure, it finds application in various research

and industrial processes, such as catalysis, gas separation, and as an adsorbent for purifying

waste streams.[1] While generally considered non-hazardous, proper handling and disposal

are crucial to maintain a safe laboratory environment and ensure regulatory compliance.

Immediate Safety and Handling Precautions
Before disposal, it is essential to adhere to standard laboratory safety protocols when handling

chabazite. Although not classified as a hazardous substance, the fine dust can cause

respiratory, skin, and eye irritation.[2][3][4]

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses or goggles, gloves, and a lab coat. In cases of significant dust generation, a NIOSH-

approved dust mask or respirator is recommended.[4]

Ventilation: Handle chabazite in a well-ventilated area or under a fume hood to minimize

dust inhalation.[2]

Spill Management: In case of a spill, sweep or shovel the solid material into a suitable

container for disposal. Avoid generating dust. Contain spills with dikes or absorbents to

prevent migration into sewers or streams.[2]
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Unused Chabazite Disposal Protocol
Unused chabazite is considered an inert and non-hazardous material.

Containerization: Place the unused chabazite in a clearly labeled, sealed container.

Waste Stream: Dispose of as non-hazardous solid waste.

Disposal Method: The recommended disposal method for unused chabazite is landfilling.[2]

Always adhere to local, state, and federal regulations for solid waste disposal.[2][5] Do not

dispose of chabazite waste into the sewer system.[2]

Used Chabazite Disposal Protocol
The disposal of used chabazite is contingent on the nature of the substances it has adsorbed

or been in contact with. The user is responsible for characterizing the waste based on its use.

Hazard Assessment: Determine if the chabazite has been used to adsorb or has come into

contact with any hazardous materials (e.g., heavy metals, toxic organic compounds,

radioactive substances).[6]

Waste Characterization:

Non-Hazardous Contaminants: If the adsorbed materials are non-hazardous, the

chabazite can typically be disposed of as non-hazardous solid waste via landfill, following

local regulations.

Hazardous Contaminants: If the chabazite is contaminated with hazardous substances, it

must be treated as hazardous waste. The disposal protocol will be dictated by the nature

of the specific contaminants. Consult your institution's Environmental Health and Safety

(EHS) department for specific guidance on hazardous waste disposal.

Containerization and Labeling: Place the used chabazite in a compatible, sealed waste

container. The container must be clearly labeled with the contents, including the name

"Chabazite" and a list of all adsorbed or mixed chemical contaminants.

Disposal: Arrange for pickup and disposal through your institution's hazardous waste

management program.
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Summary of Chabazite Properties and Disposal
Information

Property Description Citation

Physical State Solid (powder/granules) [2]

GHS-US Classification Not classified as hazardous [2][7]

Primary Hazards
May cause respiratory tract,

skin, and eye irritation as dust.
[2][4]

Recommended Disposal for

Unused Chabazite

Landfill in accordance with

local/national regulations.
[2]

Sewer Disposal Not recommended. [2]

Disposal of Used Chabazite

Dependent on the adsorbed

contaminants. Treat as

hazardous waste if

contaminated with hazardous

materials.

[5][6]

Chabazite Disposal Workflow
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Unused Chabazite

Used Chabazite

Non-Hazardous Contaminants Hazardous Contaminants

Start: Chabazite for Disposal

Is the chabazite used?

1. Place in a sealed,
labeled container.

No1. Assess contaminants.
Is it hazardous?

Yes

2. Dispose as non-hazardous
solid waste (landfill)
per local regulations.

End Disposal

2a. Place in a sealed container.
Label with contents.

No

2b. Place in a sealed container.
Label as hazardous waste

with all constituents.

Yes

3a. Dispose as non-hazardous
solid waste (landfill)
per local regulations.

3b. Dispose through institutional
EHS/Hazardous Waste Program.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of unused and used chabazite in a laboratory

setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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